Cas no 2002991-44-6 (benzyl N-(2-oxonon-8-en-1-yl)carbamate)

• Product Name: benzyl N-(2-oxonon-8-en-1-yl)carbamate
• CAS No: 2002991-44-6
• MF: C₁₇H₂₃NO₃
• MW: 289.369425058365
• CID: 5799771
• PubChem ID: 165465021
• Update Time: 2025-05-25

benzyl N-(2-oxonon-8-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-797397
• 2002991-44-6
• benzyl N-(2-oxonon-8-en-1-yl)carbamate

• Inchi： 1S/C17H23NO3/c1-2-3-4-5-9-12-16(19)13-18-17(20)21-14-15-10-7-6-8-11-15/h2,6-8,10-11H,1,3-5,9,12-14H2,(H,18,20)
• InChI Key： GOSSXAHYXYIIQP-UHFFFAOYSA-N
• SMILES： O=C(CNC(=O)OCC1C=CC=CC=1)CCCCCC=C

Computed Properties

• Exact Mass: 289.16779360g/mol
• Monoisotopic Mass: 289.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-(2-oxonon-8-en-1-yl)carbamate

Benzyl N-(2-Oxonon-8-en-1-yl)carbamate: A Comprehensive Overview

The compound with CAS No. 2002991-44-6, commonly referred to as benzyl N-(2-oxonon-8-en-1-yl)carbamate, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The benzyl group, a benzene ring attached to a methylene group, plays a crucial role in stabilizing the molecule and enhancing its reactivity. The N-(2-oxonon-8-en-1-yl)carbamate moiety, on the other hand, introduces a dynamic element to the structure, making it versatile for different chemical reactions.

Recent studies have highlighted the importance of benzyl N-(2-oxonon-8-en-1-yl)carbamate in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel drugs, particularly in the field of oncology. The compound's ability to act as a precursor in the formation of complex organic molecules has made it a valuable asset in medicinal chemistry. For instance, its use in the synthesis of taxane derivatives has shown promising results in preclinical trials, indicating its potential as an anti-cancer agent.

In addition to its pharmaceutical applications, benzyl N-(2-oxonon-8-en-1-yli carbamate has also found utility in agrochemicals. Its ability to function as a plant growth regulator has been extensively studied, with recent findings suggesting that it can enhance crop yields under stress conditions such as drought or salinity. This dual functionality underscores the compound's versatility and positions it as a key player in sustainable agriculture.

The synthesis of benzyl N-(2-Oxonon 8 en 1 yl carbamate involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The reaction pathway typically includes the formation of an intermediate carbamate followed by subsequent modifications to introduce the desired functionality. Recent advancements in catalysis have enabled researchers to optimize this process, reducing production costs and improving yield efficiency.

From a structural perspective, benzyl N-(2-Oxonon 8 en 1 yl carbamate exhibits a high degree of symmetry and conjugation, which contributes to its stability and reactivity. The presence of the oxo group within the molecule facilitates various redox reactions, making it amenable to transformations that require precise control over electron distribution. This property has been leveraged in the development of novel materials for energy storage applications, such as advanced battery systems.

Furthermore, the environmental impact of benzyl N-(2-Oxonon 8 en 1 yl carbamate has been a topic of recent research. Studies have shown that the compound exhibits biodegradability under specific conditions, reducing its ecological footprint compared to traditional synthetic chemicals. This characteristic aligns with global efforts to promote green chemistry and sustainable practices across industries.

In conclusion, benzyl N-(2-Oxonon 8 en 1 yl carbamate is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses for this compound, its role in advancing scientific innovation is expected to grow significantly.